Cas no 1092461-39-6 (1-(4-Ethoxy-2,6-difluorophenyl)methanamine)

1-(4-Ethoxy-2,6-difluorophenyl)methanamine is a fluorinated aromatic amine compound characterized by its ethoxy and difluoro substitution pattern on the phenyl ring. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the ethoxy group contributes to solubility and reactivity modulation. Its well-defined molecular structure ensures consistent performance in coupling reactions and derivatization processes. The compound is particularly useful in the development of bioactive molecules, offering precise control over physicochemical properties. High purity and stability under standard storage conditions further support its utility in research and industrial applications.
1-(4-Ethoxy-2,6-difluorophenyl)methanamine structure
1092461-39-6 structure
Product Name:1-(4-Ethoxy-2,6-difluorophenyl)methanamine
CAS No:1092461-39-6
MF:C9H11F2NO
MW:187.186549425125
CID:4457254
PubChem ID:55252174
Update Time:2025-05-28

1-(4-Ethoxy-2,6-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Ethoxy-2,6-difluorophenyl)methanamine
    • 4-Ethoxy-2,6-difluorobenzylamine
    • Benzenemethanamine, 4-ethoxy-2,6-difluoro-
    • CS-0325281
    • SCHEMBL20946454
    • JS-4889
    • DTXSID701280254
    • AKOS006283186
    • 1092461-39-6
    • 4-Ethoxy-2,6-difluorobenzenemethanamine
    • (4-ethoxy-2,6-difluorophenyl)methanamine
    • MFCD11519383
    • MDL: MFCD11519383
    • Inchi: 1S/C9H11F2NO/c1-2-13-6-3-8(10)7(5-12)9(11)4-6/h3-4H,2,5,12H2,1H3
    • InChI Key: LXXPUAONYYRXSV-UHFFFAOYSA-N
    • SMILES: C1(CN)=C(F)C=C(OCC)C=C1F

Computed Properties

  • Exact Mass: 187.08087030Da
  • Monoisotopic Mass: 187.08087030Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 218.9±35.0 °C at 760 mmHg
  • Flash Point: 388.1±32.9 °C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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Enamine
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